N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C13H10ClN3S.ClH/c1-8-5-11-12(15-7-16-13(11)18-8)17-10-4-2-3-9(14)6-10;/h2-7H,1H3,(H,15,16,17);1H
• InChI Key: QBTLTJQPNBMOMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=CN=C2S1)NC3=CC(=CC=C3)Cl.Cl
• Molecular Formula: C13H11Cl2N3S
• Molecular Weight: 312.2 g/mol

Description

N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride, also known as GSK2334470, is a small molecule inhibitor that targets the protein kinase B (PKB/Akt) signaling pathway. This compound has been extensively studied in the field of cancer research due to its potential therapeutic applications.

Mechanism of Action

N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride is a selective inhibitor of Akt, a serine/threonine kinase that plays a critical role in cell survival, proliferation, and metabolism. Akt is activated by phosphorylation at two key sites, Thr308 and Ser473, which are regulated by upstream signaling pathways such as PI3K and PDK1. N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride binds to the ATP-binding site of Akt, preventing its phosphorylation and subsequent activation. This leads to decreased phosphorylation of downstream targets such as mTOR, GSK3β, and FOXO, resulting in decreased cell proliferation and increased apoptosis.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been shown to have a range of biochemical and physiological effects in cancer cells. In addition to inhibiting Akt signaling, N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been shown to induce DNA damage, inhibit DNA repair, and alter the expression of genes involved in cell cycle regulation and apoptosis. N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride has also been shown to sensitize cancer cells to other chemotherapeutic agents, such as paclitaxel and gemcitabine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride is its specificity for Akt, which allows for targeted inhibition of this pathway without affecting other signaling pathways. This specificity also reduces the potential for off-target effects and toxicity. However, N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride has limited solubility in water, which can make it difficult to use in certain experiments. In addition, the effectiveness of N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride may vary depending on the specific cancer type and genetic background of the cells being studied.

Future Directions

There are several potential future directions for research on N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride. One area of interest is the development of combination therapies that include N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride and other targeted inhibitors or chemotherapeutic agents. Another area of interest is the use of N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride as a tool to study the role of Akt signaling in cancer and other diseases. Additionally, there is ongoing research into the development of more potent and selective Akt inhibitors that may have improved efficacy and fewer side effects.

Scientific Research Applications

N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride has been extensively studied in preclinical models of cancer, including breast, prostate, and pancreatic cancer. In vitro studies have shown that N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride inhibits the phosphorylation of Akt and downstream targets, resulting in decreased cell proliferation and increased apoptosis. In vivo studies have demonstrated that N-(3-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride inhibits tumor growth and metastasis in various animal models.